- Microbiological transformations. V. 1α- and 2β-Hydroxylations of C19-steroidsJournal of the American Chemical Society, 1960, 82, 4026-33,
Cas no 897-06-3 (Androsta-1,4-diene-3,17-dione)
Androsta-1,4-diene-3,17-dione structure
Androsta-1,4-diene-3,17-dione Properties
Names and Identifiers
-
- Androsta-1,4-diene-3,17-dione
- Androstadienedione
- 1,4-Androstadien-3,17-dione
- 1,4-Androstadiene-3,17-dione
- 1,4-Androstadiendione
- Boldione
- D(+)-Phenylalaninol
- (+)-ANDROSTA-1,4-DIENE-3,17-DIONE
- 1,4-ANDROSTADIEN-3,17-DIENE
- 1,4-ANDROSTADIENEDIONE
- 1,4-ANDROSTDIENE-3,17-DIONE
- 10,13-DIMETHYL-7,8,9,11,12,14,15,16-OCTAHYDRO-6H-CYCLOPENTA[A]PHENANTHRENE-3,17-DIONE
- 1-DEHYDR
- 3-CHLORO-2-HYDROXYPROPANESULFONIC ACID SODIUM SALT HEMIHYDRATE
- ANDROSTADIENDIONE
- ANDROSTADIENDIONE (ADD)
- ANDROSTANE-1,4-DIENE-3,17-DIONE
- Androstenedione-3,17-Dione
- 1-Dehydroandrostenedione
- LUJVUUWNAPIQQI-QAGGRKNESA-N
- 2166Q8568W
- ANB
- ANDROSTENEDONE
- Testosterone EP Impur
- Androsta-1,4-dien-3,17-dione
- BDION
- Boldienone
- NSC 49080
- Δ1,4-Androstadiene-3,17-dione
- CCG-52094
- AC-16146
- SCHEMBL3758714
- Androsta-1,17-dione
- BDBM9954
- Androstane-1,17-dione
- NSC-49080
- .DELTA.1,17-dione
- Androstra-1,17-dione
- AKOS015962216
- SR-01000641347
- NS00008175
- NSC49080
- 1,4-Androsten-3,17-dione
- CHEMBL8512
- 2,15-dimethyltetracyclo[8.7.0.0;{2,7}.0;{11,15}]heptadeca-3,6-diene-5,14-dione
- SR-01000641347-2
- CHEBI:182567
- SR-01000641347-1
- Androstane-1,4-diene-3, 17-dione
- CHEMBL1078534
- Q4939115
- Androstra-1,4-diene-3,17-dione
- .DELTA.1,4-Androstadiene-3,17-dione
- Androst-1,4-dien-3,17-dione, 7
- EINECS 212-977-2
- VS-12222
- J38.935H
- (1S,2R,10R,11S,15S)-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-3,6-diene-5,14-dione
- (3aS,3bR,9aR,9bS,11aS)-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1,7-dione
- 10,13-Dimethyl-7,8,9,10,11,12,13,14,15,16-decahydro-6H-cyclopenta[a]phenanthrene-3,17-dione
- Androsta-1,4-diene-3,17-dione (Androstadienedione)
- Androsta-1,4-diene-3, 17-dione
- Boldione (1.0mg/ml in Acetonitrile)
- AKOS005622723
- MFCD00003614
- 1h62
- SCHEMBL134061
- (8R,10R,13S)-10,13-Dimethyl-7,8,9,10,11,12,13,14,15,16-decahydro-6H-cyclopenta[a]phenanthrene-3,17-dione
- (8alpha,14beta)-androsta-1,4-diene-3,17-dione
- DB07373
- BCP28281
- 897-06-3
- DTXSID00862463
- CHEBI:40799
- A0856
- W-100363
- EC 212-977-2
- SMR000112159
- UNII-2166Q8568W
- EXEMESTANE IMPURITY D [EP IMPURITY]
- BDBM91718
- MLS002207247
- (8R,9S,10R,13S,14S)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-dione
- A843288
- TESTOSTERONE IMPURITY G [EP IMPURITY]
- C20144
- BBL033692
- STK801872
- +Expand
-
- 24891245
- LUJVUUWNAPIQQI-QAGGRKNESA-N
- 1S/C19H24O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h7,9,11,14-16H,3-6,8,10H2,1-2H3/t14-,15-,16-,18-,19-/m0/s1
- C[C@]12C=CC(=O)C=C1CC[C@H]1[C@@H]3CCC(=O)[C@]3(CC[C@H]21)C
Computed Properties
- 284.17800
- 0
- 2
- 0
- 284.17763
- 21
- 584
- 0
- 5
- 0
- 0
- 0
- 1
- 3
- 6
- 0
- 34.1
Experimental Properties
- 3.86340
- 34.14000
- 1.568
- 434.2 oC at 760 mmHg
- 138-139 °C(lit.)
- 162.1 oC
- Powder
- Stable at room temperature \ soluble in organic solvents \ insoluble in water
- 1.14
Androsta-1,4-diene-3,17-dione Security Information
- BV7988000
- 3
- S26; S36
- R20/21/22
- Xn
- H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- P264+P280+P305+P351+P338+P337+P313
- Store at recommended temperature
- 20/21/22-36/37/38
- warning
Androsta-1,4-diene-3,17-dione Customs Data
- 29372900
-
China Customs Code:
29372900
Androsta-1,4-diene-3,17-dione Price
Androsta-1,4-diene-3,17-dione Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Solvents: Methanol , Water
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Glucose Solvents: Water ; 144 h, pH 7.8, 25 °C
Reference
- Enhancement of androstadienedione production from progesterone by biotransformation using the hydroxypropyl-β-cyclodextrin complexation techniqueJournal of Steroid Biochemistry and Molecular Biology, 2008, 108(1-2), 132-136,
Synthetic Circuit 3
Synthetic Circuit 4
Androsta-1,4-diene-3,17-dione Raw materials
Androsta-1,4-diene-3,17-dione Preparation Products
Androsta-1,4-diene-3,17-dione Suppliers
Shanghai SCR-Biotech Co., Ltd.
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sales@scrbio.com
Shanghai Acmec Biochemical Co.,Ltd
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(CAS:897-06-3)
JI ZHI SHI JI
18117592386
3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:897-06-3)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier
(CAS:897-06-3)
XU NV SHI
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Androsta-1,4-diene-3,17-dione Related Literature
-
1. A survey of the high-field 1H NMR spectra of the steroid hormones, their hydroxylated derivatives, and related compoundsDavid N. Kirk,Harold C. Toms,Christal Douglas,Karen A. White,Kelvin E. Smith,Shahid Latif,Robert W. P. Hubbard J. Chem. Soc. Perkin Trans. 2 1990 1567
-
2. Kinetics of the dienone–phenol rearrangement and basicity studies of some cyclohexa-2,5-dienonesMichael J. Hughes,Anthony J. Waring J. Chem. Soc. Perkin Trans. 2 1974 1043
-
3. Novel microbial transformation of deoxycholic acidPeter J. Barnes,J. David Baty,Rodney F. Bilton,Arthur N. Mason J. Chem. Soc. Chem. Commun. 1974 115
-
S. G?r?g Analyst 1971 96 437
-
Shan Liu,Guang-Guo Ying,Jian-Liang Zhao,Li-Jun Zhou,Bin Yang,Zhi-Feng Chen,Hua-Jie Lai J. Environ. Monit. 2012 14 482
-
6. A 2H n.m.r. study of the steroidal dienone–phenol rearrangementAntony G. Avent,James R. Hanson,Ling Yang-Zhi,Ian H. Sadler J. Chem. Soc. Perkin Trans. 1 1985 2129
-
7. Applications of high-potential quinones. Part I. The mechanism of dehydrogenation of steroidal ketones by 2,3-dichloro-5,6-dicyanobenzoquinoneA. B. Turner,H. J. Ringold J. Chem. Soc. C 1967 1720
-
Mark Van Puymbroeck,Luc Leyssens,Jef Raus,Mark Van Puymbroeck,Dirk Vanderzande,Jan Gelan,Jef Raus,Mari?lla E. M. Kuilman,Roel F. M. Maas,Renger. F. Witkamp,Renger. F. Witkamp Analyst 1998 123 2681
-
Jorge A. R. Salvador,Jo?o F. S. Carvalho,Marco A. C. Neves,Samuel M. Silvestre,Alcino J. Leit?o,M. Manuel C. Silva,M. Luisa Sá e Melo Nat. Prod. Rep. 2013 30 324
-
Inna S. Levina Russ. Chem. Rev. 1998 67 975
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